Cas no 1240793-34-3 (3H-Diazirine, 3-[4-[(1S)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]phenyl]-3-(trifluoromethyl)-)

• Product Name: 3H-Diazirine, 3-[4-[(1S)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]phenyl]-3-(trifluoromethyl)-
• CAS No: 1240793-34-3
• MF: C₁₆H₂₃F₃N₂OSi
• MW: 344.447335481644
• CID: 6094573
• PubChem ID: 46930918
• Update Time: 2024-01-16

3H-Diazirine, 3-[4-[(1S)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]phenyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine, 3-[4-[(1S)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]phenyl]-3-(trifluoromethyl)-
• 1240793-34-3
• 3-{4-[(1S)-1-[(tert-butyldimethylsilyl)oxy]ethyl]phenyl}-3-(trifluoromethyl)-3H-diazirine
• EN300-25087350

• Inchi： 1S/C16H23F3N2OSi/c1-11(22-23(5,6)14(2,3)4)12-7-9-13(10-8-12)15(20-21-15)16(17,18)19/h7-11H,1-6H3/t11-/m0/s1
• InChI Key： FUGQVZUQYQDNNC-NSHDSACASA-N
• SMILES： N1C(C2=CC=C([C@@H](O[Si](C(C)(C)C)(C)C)C)C=C2)(C(F)(F)F)N=1

Computed Properties

• Exact Mass: 344.15317438g/mol
• Monoisotopic Mass: 344.15317438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 329.3±52.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives